molecular formula C17H19F2NO B8805666 3-(Dibenzylamino)-2,2-difluoropropan-1-ol

3-(Dibenzylamino)-2,2-difluoropropan-1-ol

Cat. No.: B8805666
M. Wt: 291.33 g/mol
InChI Key: ODEJBUGPWAPWMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Dibenzylamino)-2,2-difluoropropan-1-ol is a useful research compound. Its molecular formula is C17H19F2NO and its molecular weight is 291.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H19F2NO

Molecular Weight

291.33 g/mol

IUPAC Name

3-(dibenzylamino)-2,2-difluoropropan-1-ol

InChI

InChI=1S/C17H19F2NO/c18-17(19,14-21)13-20(11-15-7-3-1-4-8-15)12-16-9-5-2-6-10-16/h1-10,21H,11-14H2

InChI Key

ODEJBUGPWAPWMA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(CO)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

At −78° C. to a solution of ethyl 3-(dibenzylamino)-2,2-difluoropropanoate (1.19 g, 3.5 mmol) in THF (20 mL) was added DIBAL-H (15 mL, 1.0 M in hexane, 15 mmol) dropwise. The temperature was maintained at below −70° C. during the addition. After the addition, the acetone-dry ice bath was removed and the reaction mixture was allowed to warm up to room temperature and stirred for 18 h. Celite was added to the reaction mixture, followed by the slow addition of H2O (5 mL), 2 N NaOH (5 mL) and H2O (5 mL). The reaction mixture was filtered, concentrated in vacuo and purified by ISCO chromatography to give 3-(dibenzylamino)-2,2-difluoropropan-1-ol as a colorless oil (810 mg, 80% yield) LCMS: RT=2.48 min [M+H] 292.15 (LCMS Method 1).
Quantity
1.19 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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